Cas no 1694637-31-4 (4-Bromo-3-(oxetan-3-yloxy)-benzoic acid)

• Product Name: 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid
• CAS No: 1694637-31-4
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• MDL: MFCD31561451
• CID: 4786144
• Update Time: 2025-06-10

4-Bromo-3-(oxetan-3-yloxy)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid
• 4-bromo-3-(oxetan-3-yloxy)benzoic acid
• OC(=O)c1ccc(Br)c(OC2COC2)c1

• MDL： MFCD31561451
• Inchi： 1S/C10H9BrO4/c11-8-2-1-6(10(12)13)3-9(8)15-7-4-14-5-7/h1-3,7H,4-5H2,(H,12,13)
• InChI Key： KDXNFZHFWFJKBF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1OC1COC1

Computed Properties

• Exact Mass: 271.96842 g/mol
• Monoisotopic Mass: 271.96842 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8
• Molecular Weight: 273.08

Experimental Properties

• Melting Point: >250oC℃

4-Bromo-3-(oxetan-3-yloxy)-benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid

Introduction to 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid (CAS No. 1694637-31-4) in Modern Chemical Research

4-Bromo-3-(oxetan-3-yloxy)-benzoic acid, identified by its CAS number 1694637-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a bromine substituent and an oxetane ring linked to a benzoic acid moiety. Such structural motifs are of particular interest due to their potential applications in drug design, particularly in the development of novel therapeutic agents.

The presence of a bromine atom in the molecular structure of 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The bromine atom can participate in various chemical transformations, such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. These reactions are particularly relevant in the pharmaceutical industry, where they enable the efficient construction of intricate molecular frameworks.

The oxetane ring is another key feature of this compound, contributing to its versatility as a synthetic building block. Oxetane rings are known for their strained three-membered heterocyclic structure, which makes them highly reactive and capable of undergoing ring-opening reactions under appropriate conditions. This property has been exploited in various synthetic strategies, allowing for the introduction of new functional groups and the modification of existing ones. In the context of drug development, such reactivity can be leveraged to create novel analogs with enhanced pharmacological properties.

4-Bromo-3-(oxetan-3-yloxy)-benzoic acid has found applications in several areas of chemical research. One notable application is in the synthesis of biologically active molecules. The combination of a benzoic acid moiety and an oxetane ring provides a scaffold that can be further modified to produce compounds with potential therapeutic effects. For instance, benzoic acid derivatives are well-known for their antimicrobial and anti-inflammatory properties, while oxetane-based compounds have shown promise in the development of kinase inhibitors.

Recent studies have highlighted the utility of 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid in the development of small-molecule inhibitors targeting specific biological pathways. Researchers have demonstrated that this compound can serve as a precursor for synthesizing molecules that interact with enzymes involved in cancer metabolism. By leveraging its structural features, scientists have been able to design inhibitors with high selectivity and potency. These findings underscore the importance of 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid as a versatile tool in medicinal chemistry.

The synthesis of 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid itself is an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to construct this molecule with high efficiency and yield. These advancements not only facilitate research but also open up new possibilities for drug discovery.

In addition to its pharmaceutical applications, 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid has been explored in materials science. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced mechanical and thermal properties. The oxetane ring, in particular, has been shown to improve polymer flexibility, while the bromine substituent allows for further functionalization through post-polymerization modifications.

The future prospects for 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid are promising, with ongoing research expected to uncover new applications and uses. As our understanding of molecular interactions grows, so too will the demand for sophisticated building blocks like this one. The ability to modify its structure in diverse ways ensures that it will remain a valuable asset in both academic and industrial settings.

In conclusion, 4-Bromo-3-(oxetan-3-yloxy)-benzoic acid (CAS No. 1694637-31-4) represents a significant advancement in chemical research, with applications spanning pharmaceuticals and materials science. Its unique structural features make it a versatile intermediate that can be tailored for various purposes. As research continues to evolve, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.